Cas no 1448522-48-2 (1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl]-)

• Product Name: 1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl]-
• CAS No: 1448522-48-2
• MF: C₃₈H₃₄N₄O₂
• MW: 578.702168941498
• CID: 4463967
• PubChem ID: 101887324
• Update Time: 2025-07-19

1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl]-
• 1448522-48-2
• Bis-N1,N2-[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl]-1,2-benzenediamine

• Inchi： 1S/C38H34N4O2/c1-3-13-27(14-4-1)23-29-25-43-37(39-29)31-17-7-9-19-33(31)41-35-21-11-12-22-36(35)42-34-20-10-8-18-32(34)38-40-30(26-44-38)24-28-15-5-2-6-16-28/h1-22,29-30,41-42H,23-26H2/t29-,30-/m0/s1
• InChI Key： HURNZELRKMXVIC-KYJUHHDHSA-N
• SMILES： C1(NC2=CC=CC=C2C2=N[C@@H](CC3=CC=CC=C3)CO2)=CC=CC=C1NC1=CC=CC=C1C1=N[C@@H](CC2=CC=CC=C2)CO1

Computed Properties

• Exact Mass: 578.26817634Da
• Monoisotopic Mass: 578.26817634Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl]-

Introduction to 1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl] and Its Significance in Modern Chemical Research

The compound with the CAS number 1448522-48-2, identified as 1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl], represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in drug development and biomolecular interactions. The compound's unique framework, featuring a central benzene ring substituted with amino groups at positions 1 and 2, further modified by oxazoline-derived side chains, suggests a rich chemical reactivity that could be leveraged for therapeutic purposes.

In recent years, the exploration of heterocyclic compounds has expanded significantly, with oxazoline derivatives emerging as particularly promising scaffolds in medicinal chemistry. The presence of the (4S)-configuration in the oxazoline ring introduces a stereochemical element that can influence the compound's biological activity. This stereochemical specificity is increasingly recognized as a critical factor in the design of novel drugs, where enantiomeric purity can dictate efficacy and safety profiles. The N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl] moiety further complicates the molecule's structure, creating multiple sites for interaction with biological targets.

Current research in the field of molecular recognition has highlighted the importance of multivalent interactions in drug design. The extended aromatic system of this compound provides numerous opportunities for binding to proteins and other biomolecules through π-stacking and hydrophobic effects. Such interactions are fundamental to many biological processes and have been exploited in the development of enzyme inhibitors and receptor modulators. The benzenediamine core is particularly noteworthy for its ability to form stable coordination complexes with metal ions, a property that may be relevant in therapeutic applications involving metalloenzymes or metal-based drugs.

One of the most exciting aspects of this compound is its potential as a precursor for more complex pharmacophores. By modifying the substituents on the oxazoline rings or exploring alternative linkers between the phenyl groups, chemists can generate a library of derivatives with tailored properties. This modular approach allows for rapid screening and optimization of biological activity. Recent studies have demonstrated that similar oxazoline-containing compounds exhibit inhibitory effects on various enzymes implicated in diseases such as cancer and inflammation. The N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl] structure may therefore serve as a valuable starting point for developing novel therapeutics.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional organic synthesis techniques would require multiple steps to construct the oxazoline rings and install the appropriate substituents. However, advances in synthetic methodology have made it increasingly feasible to access such intricate molecules. For instance, transition-metal-catalyzed reactions can facilitate the formation of carbon-carbon bonds between the phenyl groups and oxazoline units with high precision. Additionally, stereocontrol techniques must be employed to ensure that the desired (4S)-configuration is maintained throughout the synthetic sequence.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, for example, its ability to form stable complexes with metals could make it useful in catalysis or as a component of smart materials that respond to environmental stimuli. Furthermore, its molecular recognition properties might be exploited in diagnostic assays or biosensors designed for detecting specific biomolecules associated with disease states. As research continues to uncover new functions for small molecules like this one, interdisciplinary collaboration between chemists, biologists, and engineers will be essential to fully realize its potential.

In conclusion,1,2-Benzenediamine, N1,N2-bis[2-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]phenyl] (CAS no. 1448522-48-2) represents a compelling example of how structural complexity can yield functional diversity. Its unique combination of features—stereochemically defined oxazoline rings and multiple aromatic moieties—makes it an attractive candidate for further investigation in drug discovery and beyond. As our understanding of molecular interactions deepens and synthetic capabilities improve, this compound is poised to play an important role in shaping future advancements across multiple scientific disciplines.